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Compound of Interest

Compound Name: 2-Nitrophenylhydrazine

Cat. No.: B1229437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Nitrophenylhydrazine, a versatile

chemical reagent with significant applications in organic synthesis and analytical chemistry.

This document details its chemical and physical properties, safety and handling protocols,

experimental procedures for its synthesis and key reactions, and discusses the biological

significance of its derivatives.

Chemical Identity and Properties
2-Nitrophenylhydrazine, and its more commonly used hydrochloride salt, are important

reagents in chemical research and development.

CAS Numbers:

2-Nitrophenylhydrazine: 3034-19-3[1]

2-Nitrophenylhydrazine Hydrochloride: 6293-87-4

Physical and Chemical Properties
The properties of 2-Nitrophenylhydrazine and its hydrochloride salt are summarized in the

tables below. The free base is often stabilized with water (typically around 30%) for safety

reasons.
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Table 1: Physical and Chemical Properties of 2-Nitrophenylhydrazine

Property Value

Molecular Formula C₆H₇N₃O₂

Molecular Weight 153.14 g/mol [1]

Appearance Yellow to orange crystalline solid/powder

Melting Point 91-93 °C (lit.)

Boiling Point 314.3 °C

Flash Point 143.9 °C

Solubility Miscible in water, soluble in benzene.[2]

Storage Temperature 2-8°C, protect from light.

Table 2: Physical and Chemical Properties of 2-Nitrophenylhydrazine Hydrochloride

Property Value

Molecular Formula C₆H₈ClN₃O₂

Molecular Weight 189.60 g/mol

Appearance Red-brown powder

Purity Typically ≥ 96%

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 2-
Nitrophenylhydrazine.

Table 3: Spectroscopic Data for 2-Nitrophenylhydrazine and its Hydrochloride Salt
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Spectroscopy Characteristic Peaks / Information

¹H NMR

Chemical shifts are observed for the aromatic

and hydrazine protons. For the hydrochloride

salt in DMSO-d₆, peaks are seen at

approximately 10.6, 9.25, 8.16, 7.76, 7.39, and

7.10 ppm.

¹³C NMR
Provides information on the carbon skeleton of

the molecule.

IR Spectroscopy

Characteristic peaks for the N-H, C-H

(aromatic), C=C (aromatic), and N-O (nitro

group) bonds are observed. The nitro group

typically shows strong asymmetric and

symmetric stretching bands around 1550-1500

cm⁻¹ and 1390-1330 cm⁻¹, respectively.[3]

UV-Vis Spectroscopy
The presence of the nitrophenyl chromophore

results in absorption in the UV-visible region.

Mass Spectrometry

The fragmentation pattern is influenced by the

"ortho effect" of the nitro group, which can lead

to characteristic fragment ions. For the

hydrochloride salt, the molecular ion peak is

observed at m/z 153.

Safety and Handling
2-Nitrophenylhydrazine is classified as a hazardous material and requires careful handling.

GHS Hazard Classification:

Flammable Solid: Category 1 (H228)

Acute Toxicity, Oral: Category 4 (H302)

Skin Irritation: Category 2 (H315)
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Serious Eye Irritation: Category 2 (H319)

Specific target organ toxicity — single exposure (Respiratory tract irritation): Category 3

(H335)

Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces.

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wear protective gloves, eye protection, and face protection.

In case of contact with skin or eyes, rinse immediately with plenty of water.

Store in a well-ventilated place. Keep container tightly closed.

Experimental Protocols
Synthesis of 2-Nitrophenylhydrazine
A common method for the synthesis of 2-Nitrophenylhydrazine involves the diazotization of 2-

nitroaniline, followed by reduction and hydrolysis.

Protocol:

Diazotization: 2-Nitroaniline is dissolved in hydrochloric acid and cooled to below 5°C. A

solution of sodium nitrite is then added slowly, maintaining the low temperature, to form the

diazonium salt.

Reduction: The diazonium salt solution is then treated with a reducing agent, such as sodium

metabisulfite, at a controlled temperature and pH (typically 10-35°C and pH 7-9).

Hydrolysis: The resulting intermediate is hydrolyzed, usually by heating with hydrochloric

acid, to yield 2-Nitrophenylhydrazine.

Isolation: The product is isolated by filtration and can be purified by recrystallization.
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Below is a diagram illustrating the general workflow for the synthesis of 2-
Nitrophenylhydrazine.

Synthesis of 2-Nitrophenylhydrazine

Reactants

Reaction Steps

Product

2-Nitroaniline

Diazotization

Sodium Nitrite HCl Reducing Agent (e.g., Na2S2O5)

Reduction

Diazonium Salt Intermediate

Hydrolysis

2-Nitrophenylhydrazine

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Nitrophenylhydrazine.

Derivatization of Carbonyl Compounds
2-Nitrophenylhydrazine reacts with aldehydes and ketones to form stable, colored 2-

nitrophenylhydrazones. This reaction is widely used for the detection, quantification, and
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characterization of carbonyl compounds. The protocol is analogous to the well-established

method using 2,4-dinitrophenylhydrazine (DNPH).

Protocol:

Reagent Preparation: Prepare a solution of 2-Nitrophenylhydrazine hydrochloride in a

suitable solvent, such as methanol or ethanol, often with the addition of a strong acid like

sulfuric acid to catalyze the reaction.

Reaction: Add the 2-Nitrophenylhydrazine solution to the sample containing the carbonyl

compound. The reaction mixture is typically incubated at a slightly elevated temperature

(e.g., 40-60°C) to ensure complete derivatization.

Extraction and Analysis: The resulting 2-nitrophenylhydrazone derivatives can be extracted

using a suitable organic solvent or solid-phase extraction (SPE). The derivatives are then

typically analyzed by High-Performance Liquid Chromatography (HPLC) with UV detection or

by Liquid Chromatography-Mass Spectrometry (LC-MS).

The following diagram illustrates the derivatization workflow.
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Derivatization of Carbonyls with 2-Nitrophenylhydrazine

Sample containing Carbonyl

Reaction
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Analysis (HPLC-UV or LC-MS)

2-Nitrophenylhydrazone Derivative
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Caption: Experimental workflow for carbonyl derivatization.

Key Applications in Organic Synthesis
Fischer Indole Synthesis
A significant application of 2-Nitrophenylhydrazine is in the Fischer indole synthesis, a classic

method for preparing indoles. This reaction involves the acid-catalyzed reaction of a

phenylhydrazine with an aldehyde or a ketone.

The mechanism proceeds through the formation of a phenylhydrazone, which then undergoes

a[4][4]-sigmatropic rearrangement to form an imine. Subsequent cyclization and elimination of

ammonia yield the final indole product. The nitro group of 2-Nitrophenylhydrazine can be

carried through the synthesis to produce nitro-substituted indoles, which are valuable

intermediates in medicinal chemistry.
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The mechanism of the Fischer Indole Synthesis is depicted below.

Fischer Indole Synthesis Mechanism
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Caption: Mechanism of the Fischer Indole Synthesis.

Role in Biological and Medicinal Chemistry
While 2-Nitrophenylhydrazine itself is not typically used as a therapeutic agent, it serves as a

crucial building block for the synthesis of various biologically active molecules.[5] Hydrazone
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derivatives, in general, are known to exhibit a wide range of biological activities, including

antimicrobial, anticonvulsant, anti-inflammatory, and anticancer properties.[6]

The derivatization of endogenous molecules, such as fatty acids, with 2-Nitrophenylhydrazine
allows for their sensitive detection and quantification in biological samples using techniques like

LC-MS/MS.[7] This is particularly valuable in metabolomics and clinical diagnostics for studying

disease states and metabolic pathways.

The diagram below illustrates the role of 2-Nitrophenylhydrazine as a precursor in the

development of biologically active compounds and as a derivatizing agent in bioanalysis.

Role of 2-Nitrophenylhydrazine in Life Sciences

Synthesis of Bioactive Molecules Bioanalytical Applications

2-Nitrophenylhydrazine

Fischer Indole Synthesis Other Cyclization Reactions Derivatization of Biomolecules (e.g., Fatty Acids)
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Caption: Applications of 2-Nitrophenylhydrazine in life sciences.

Direct involvement of 2-Nitrophenylhydrazine in specific biological signaling pathways has not

been extensively reported in the literature. Its primary role in a biological context is as a tool for

the synthesis of potentially bioactive compounds and for the analytical determination of

biological molecules. The biological activity of its derivatives would be dependent on the final

molecular structure and its interaction with specific biological targets.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/31465896/
https://www.benchchem.com/product/b1229437?utm_src=pdf-body
https://www.researchgate.net/publication/335269905_Development_of_a_simultaneous_quantitation_for_short-_medium-_long-_and_very_long-chain_fatty_acids_in_human_plasma_by_2-nitrophenylhydrazine-derivatization_and_liquid_chromatography-tandem_mass_spect
https://www.benchchem.com/product/b1229437?utm_src=pdf-body
https://www.benchchem.com/product/b1229437?utm_src=pdf-body-img
https://www.benchchem.com/product/b1229437?utm_src=pdf-body
https://www.benchchem.com/product/b1229437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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